Cas no 1780042-26-3 (methyl 3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylate)

• Product Name: methyl 3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylate
• CAS No: 1780042-26-3
• MF: C₈H₁₀BrN₃O₂
• MW: 260.08790063858
• MDL: MFCD28629265
• CID: 5171914
• PubChem ID: 83901872
• Update Time: 2025-05-25

methyl 3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyrazine-1-carboxylic acid, 3-bromo-5,6,7,8-tetrahydro-, methyl ester
• methyl 3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylate

• MDL： MFCD28629265
• Inchi： 1S/C8H10BrN3O2/c1-14-7(13)6-5-4-10-2-3-12(5)8(9)11-6/h10H,2-4H2,1H3
• InChI Key： FIIHEKAPDXWFIC-UHFFFAOYSA-N
• SMILES： C12=C(C(OC)=O)N=C(Br)N1CCNC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on methyl 3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylate

Introduction to Methyl 3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylate (CAS No. 1780042-26-3)

Methyl 3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylate, identified by its CAS number 1780042-26-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the imidazopyrazine class, a scaffold that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications.

The molecular structure of methyl 3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylate features a fused imidazole and pyrazine ring system, which is further functionalized by a bromo substituent at the 3-position and a carboxylate ester group at the 1-position. This particular arrangement of functional groups makes it a versatile intermediate for the synthesis of more complex molecules with tailored biological properties.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for their pharmacological potential. The imidazopyrazine core has emerged as a privileged scaffold in drug discovery due to its ability to interact with various biological targets. Specifically, derivatives of this class have shown promise in inhibiting enzymes and receptors involved in inflammatory responses, cancer progression, and neurological disorders.

The bromo substituent in methyl 3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylate plays a crucial role in its reactivity and serves as a handle for further chemical modifications. This allows researchers to explore different derivatives through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the synthesis of biaryl compounds. These reactions can introduce additional functional groups or aromatic rings, thereby expanding the pharmacophoric space and enhancing the biological activity of the resulting molecules.

One of the most compelling aspects of methyl 3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylate is its potential as a precursor for developing kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are frequently implicated in various diseases, particularly cancer. By designing molecules that specifically target kinases, researchers aim to modulate these pathways and inhibit aberrant cellular processes. The imidazopyrazine scaffold has been successfully employed in the development of kinase inhibitors due to its ability to bind to the ATP-binding pockets of these enzymes.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in optimizing kinase inhibitor design. Researchers have systematically modified the core imidazopyrazine structure to improve potency, selectivity, and pharmacokinetic properties. The carboxylate ester group in methyl 3-bromo-5H,6H,7H,8H-imidazo1,5-apyrazine-1-carboxylate, for instance, can be hydrolyzed to yield a free carboxylic acid group under physiological conditions. This transformation can be exploited to fine-tune the solubility and metabolic stability of kinase inhibitors derived from this scaffold.

The bromo substituent also facilitates the introduction of additional functionalities through transition-metal-catalyzed reactions. For example, palladium-catalyzed coupling reactions can be used to attach aryl or vinyl groups to the bromo-bearing carbon atom. This strategy has been employed to develop bisubstrate inhibitors that simultaneously target two different residues on a kinase or modulate allosteric sites outside the ATP-binding pocket.

In addition to its applications in oncology research، methyl 3-bromo-5H，6H，7H，8H-imidazo1，5－apyrazine－1－carboxylate has shown promise in addressing other therapeutic areas such as inflammation and neurodegenerative diseases. The imidazopyrazine scaffold has been reported to interact with various inflammatory mediators and cytokines， making it a potential candidate for developing anti-inflammatory agents. Furthermore， some derivatives have demonstrated neuroprotective effects by modulating neurotransmitter receptors or inhibiting enzymes involved in oxidative stress pathways.

The synthesis of methyl 3-bromo－5Ｈ，6Ｈ，7Ｈ，8Ｈ－imidazo1，5－apyrazine－1－carboxylate involves multi-step organic transformations that highlight its synthetic utility as an intermediate. Key steps include bromination of an appropriately substituted imidazopyrazine precursor، followed by esterification to introduce the carboxylate ester group at the 1-position. These synthetic routes are well-established and can be adapted for large-scale production if needed.

The chemical properties of this compound make it particularly amenable to high-throughput screening (HTS) campaigns aimed at identifying novel bioactive molecules. Its well-defined structure and moderate solubility allow for easy formulation into screening libraries， enabling rapid testing against large panels of biological targets. This approach has been instrumental in identifying lead compounds for further optimization。

In conclusion，methyl 3－bromo－5Ｈ，6Ｈ，7Ｈ，8Ｈ－imidazo1，5－apyrazine－1－carboxylate (CAS No．1780042－26－3) is a valuable building block in pharmaceutical chemistry with significant potential for drug discovery．Its unique structural features， coupled with its reactivity as an intermediate، make it an attractive scaffold for developing novel therapeutic agents targeting various diseases．As research continues to uncover new biological functions of imidazopyrazine derivatives، this compound is poised to play an increasingly important role in medicinal chemistry．